2-(4-(N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethylsulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C19H21N5O4S/c1-14-12-18(15-6-8-21-9-7-15)23-24(14)11-10-22-29(26,27)17-4-2-16(3-5-17)28-13-19(20)25/h2-9,12,22H,10-11,13H2,1H3,(H2,20,25)
• InChI Key: NSTJYEXTRREQCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)OCC(=O)N)C3=CC=NC=C3
• Molecular Formula: C19H21N5O4S
• Molecular Weight: 415.5 g/mol

Description

2-(4-(N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.47. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, including compounds structurally related to the query compound, have shown significant antioxidant activity. These complexes exhibit diverse supramolecular architectures through hydrogen bonding, which could have implications for the design of antioxidant agents (Chkirate et al., 2019).

Antiproliferative Activity

Pyridine linked thiazole derivatives, through a (hydrazonomethyl)phenoxy-acetamide spacer, have been synthesized and demonstrated promising anticancer activity against various cancer cell lines. This indicates the potential of such compounds in cancer research, particularly for liver and breast cancer (Alqahtani & Bayazeed, 2020).

Antimicrobial Agents

The synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, suitable for use as antimicrobial agents, highlights the application of similar compounds in combating microbial infections. This includes the development of compounds with significant in vitro antibacterial and antifungal activities (Darwish et al., 2014).

Insecticidal Agents

Compounds incorporating a thiadiazole moiety have been assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research avenue opens up potential applications in agriculture, particularly in pest management strategies (Fadda et al., 2017).